Cas no 1928-38-7 (methyl 2-(2,4-dichlorophenoxy)acetate)

• Product Name: methyl 2-(2,4-dichlorophenoxy)acetate
• CAS No: 1928-38-7
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 141678
• PubChem ID: 1488
• Update Time: 2026-05-14

methyl 2-(2,4-dichlorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(2,4-dichlorophenoxy)-, methyl ester
• 2,4-D Methyl ester
• 2,4-D methyl ester solution
• 2,4-D-METHYL ESTER
• Herbicide Mix
• Method 615 Methyl Derivatives of Chlorinated Herbicides
• Method 8150 Mix - Methyl Der.
• Methyl (2,4-dichlorophenoxy)acetate
• Methyl Derivatives of Chlorinated Herbicides
• Phenoxy-Herbicide High Level Daily QC
• Phenoxy-Herbicide Mix - Level 1
• Phenoxy-Herbicide Mix - Level 2
• Phenoxy-Herbicide Mix - Level 3
• Phenoxy-Herbicide Mix - Level 4
• Phenoxy-Herbicide Mix - Level 5
• Phenoxy-Herbicide Mix - Level 6
• Phenoxy-Herbicide Mix - Level 7
• methyl 2-(2,4-dichlorophenoxy)acetate
• Methyl ester (2,4-D & 2,4,5-TP)

• Inchi： InChI=1S/C9H8Cl2O3/c1-13-9(12)5-14-8-3-2-6(10)4-7(8)11/h2-4H,5H2,1H3
• InChI Key： HWIGZMADSFQMOI-UHFFFAOYSA-N
• SMILES： COC(=O)COC1=C(C=C(C=C1)Cl)Cl

Computed Properties

• Exact Mass: 233.98500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.3965 (rough estimate)
• Melting Point: 119°C
• Boiling Point: 335.78°C (rough estimate)
• Flash Point: -26 °C
• Refractive Index: 1.5000 (estimate)
• PSA: 35.53000
• LogP: 2.54520
• Solubility: Not determined

methyl 2-(2,4-dichlorophenoxy)acetate Security Information

• Hazardous Material transportation number：3345
• Hazard Category Code： 11-38-48/20-51/53-62-65-67-50/53-43-22
• Safety Instruction： S61; S62; S60
• RTECS：AG8810000
• Hazardous Material Identification：
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R11; R38; R48/20; R51/53; R62; R65; R67; R50/53; R43; R22
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on methyl 2-(2,4-dichlorophenoxy)acetate

Recent Advances in the Study of Methyl 2-(2,4-Dichlorophenoxy)acetate (CAS: 1928-38-7) in Chemical Biology and Pharmaceutical Research

Methyl 2-(2,4-dichlorophenoxy)acetate (CAS: 1928-38-7) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in agrochemicals and medicinal chemistry. This compound, a derivative of phenoxyacetic acid, has been studied for its herbicidal properties and its role as a precursor in the synthesis of more complex bioactive molecules. Recent studies have explored its mechanisms of action, metabolic pathways, and potential therapeutic applications, making it a compound of interest for multidisciplinary research.

One of the key areas of research involving methyl 2-(2,4-dichlorophenoxy)acetate is its herbicidal activity. Studies have demonstrated that this compound acts as a growth regulator in plants, disrupting normal cellular processes and leading to uncontrolled growth and eventual plant death. Its mode of action is similar to that of other phenoxy herbicides, which target auxin receptors in plants. Recent work has focused on optimizing its formulation to enhance efficacy while minimizing environmental impact, addressing concerns about herbicide resistance and ecological toxicity.

In addition to its agrochemical applications, methyl 2-(2,4-dichlorophenoxy)acetate has shown promise in pharmaceutical research. Researchers have investigated its potential as a scaffold for the development of novel antimicrobial and anticancer agents. For instance, derivatives of this compound have been synthesized and tested for their ability to inhibit bacterial growth or target specific cancer cell pathways. Preliminary results indicate that structural modifications can significantly alter its bioactivity, opening new avenues for drug discovery.

Recent advancements in analytical techniques have also enabled a deeper understanding of the metabolic fate of methyl 2-(2,4-dichlorophenoxy)acetate in biological systems. Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have identified key metabolites and degradation products, shedding light on its environmental persistence and potential toxicity. These findings are critical for assessing the safety profile of this compound and its derivatives, particularly in the context of regulatory approvals for agricultural or pharmaceutical use.

Furthermore, computational modeling and molecular docking studies have been employed to predict the interactions of methyl 2-(2,4-dichlorophenoxy)acetate with biological targets. These in silico approaches have provided insights into the compound's binding affinity and selectivity, guiding the design of more potent and specific analogs. Such strategies are increasingly being integrated into the drug development pipeline to accelerate the discovery of new bioactive molecules.

In conclusion, methyl 2-(2,4-dichlorophenoxy)acetate (CAS: 1928-38-7) represents a versatile compound with significant potential in both agrochemical and pharmaceutical research. Ongoing studies continue to uncover its diverse applications, from herbicide development to drug discovery, while advancements in analytical and computational techniques are enhancing our understanding of its biological interactions. As research progresses, this compound is likely to play an increasingly important role in addressing challenges in agriculture and medicine.